Cas no 52116-81-1 (Methyl 3-Cyanocinnamate)
Methyl 3-Cyanocinnamate is a versatile organic compound characterized by its cyano and ester functional groups, which make it valuable in synthetic chemistry applications. Its conjugated double bond system and electron-withdrawing cyano group enhance its reactivity, particularly in Michael additions and cyclization reactions. This compound serves as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The methyl ester group improves solubility in organic solvents, facilitating its use in various reaction conditions. Its stability and well-defined structure make it a reliable building block for constructing complex molecules. Researchers favor Methyl 3-Cyanocinnamate for its consistent performance and adaptability in multi-step synthetic routes.
Methyl 3-Cyanocinnamate structure
Product Name:Methyl 3-Cyanocinnamate
CAS No:52116-81-1
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD08064268
CID:89690
PubChem ID:13415097
Update Time:2025-10-29
Methyl 3-Cyanocinnamate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(3-cyanophenyl)acrylate
- Methyl 3-Cyanocinnamate
- 3-(3-Cyano-phenyl)-acrylic acid methyl ester
- 3-Cyanzimtsaeure-methylester
- BQJYULBYGRTLPZ-AATRIKPKSA-N
- methyl(E)-3-(3-cyanophenyl)acrylate
- MFCD08064268
- SCHEMBL24313
- 52116-81-1
- 3-(3-Cyanophenyl)acrylic acid methyl ester
- 193151-10-9
- A911577
- CS-0172478
- 3-(3-Cyanophenyl)-acrylic acid methyl ester
- 5-(3-METHOXYPHENYL)-2-FUROICACID
- AS-35415
- methyl (E)-3-(3-cyanophenyl)prop-2-enoate
- Methyl (E)-3-(3-cyanophenyl)acrylate
- (E)-methyl 3-(3-cyanophenyl)acrylate
- A828933
- SCHEMBL24312
- Methyl3-(3-cyanophenyl)acrylate
- AKOS006221827
- CS-0311840
-
- MDL： MFCD08064268
- Inchi： 1S/C11H9NO2/c1-14-11(13)6-5-9-3-2-4-10(7-9)8-12/h2-7H,1H3/b6-5+
- InChI Key： BQJYULBYGRTLPZ-AATRIKPKSA-N
- SMILES： O(C)C(/C=C/C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 187.06300
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.153
- Boiling Point: 321.325°C at 760 mmHg
- Flash Point: 150.624°C
- Refractive Index: 1.548
- PSA: 50.09000
- LogP: 1.74448
Methyl 3-Cyanocinnamate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-Cyanocinnamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117698-5g |
Methyl 3-(3-cyanophenyl)acrylate |
52116-81-1 | 97% | 5g |
$1170.00 | 2023-09-01 | |
| Fluorochem | 040415-1g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 97% | 1g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 040415-5g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 97% | 5g |
￡126.00 | 2022-03-01 | |
| Fluorochem | 040415-25g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 97% | 25g |
￡444.00 | 2022-03-01 | |
| Apollo Scientific | OR964221-250mg |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 98% | 250mg |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR964221-1g |
3-(3-Cyano-phenyl)-acrylic acid methyl ester |
52116-81-1 | 98% | 1g |
£28.00 | 2025-03-21 | |
| abcr | AB176921-1 g |
Methyl 3-(3-cyanophenyl)acrylate; . |
52116-81-1 | 1g |
€101.00 | 2023-05-07 | ||
| TRC | M295035-500mg |
Methyl 3-Cyanocinnamate |
52116-81-1 | 500mg |
$81.00 | 2023-05-18 | ||
| TRC | M295035-5g |
Methyl 3-Cyanocinnamate |
52116-81-1 | 5g |
$ 285.00 | 2022-06-04 | ||
| TRC | M295035-250mg |
Methyl 3-Cyanocinnamate |
52116-81-1 | 250mg |
$69.00 | 2023-05-18 |
Methyl 3-Cyanocinnamate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
52116-81-1 (Methyl 3-Cyanocinnamate) Related Products
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